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Compound of Interest

Compound Name: 4'-Heptyl-4-biphenylcarbonitrile

Cat. No.: B1195896 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) for utilizing

7CB (4-cyano-4'-heptylbiphenyl) as an additive to reduce ion migration in perovskite layers.

Frequently Asked Questions (FAQs)
Q1: What is 7CB and why is it used as an additive in perovskite layers?

A1: 7CB, or 4-cyano-4'-heptylbiphenyl, is a liquid crystal molecule. In perovskite solar cells, it is

used as an additive to improve the quality and stability of the perovskite film. The cyano group

(-C≡N) in the 7CB molecule can interact with the lead (Pb) ions in the perovskite structure,

which helps to passivate defects and guide the crystal growth. This can lead to larger, more

oriented perovskite grains, which in turn can reduce ion migration pathways and enhance the

overall device performance and longevity.

Q2: How does 7CB help in reducing ion migration in perovskite solar cells?

A2: The primary mechanism by which 7CB is thought to reduce ion migration is through defect

passivation and improved crystal morphology. The cyano groups in 7CB can coordinate with

uncoordinated Pb²⁺ ions at the grain boundaries and surfaces of the perovskite film. This

interaction can reduce the concentration of mobile ionic defects, such as halide vacancies,

which are primary contributors to ion migration. By promoting the growth of larger and more
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aligned perovskite grains, 7CB helps to minimize the grain boundary density, thereby reducing

the pathways for ions to migrate across the film.

Q3: What are the expected improvements in perovskite solar cell performance with the addition

of 7CB?

A3: The addition of 7CB as an additive has been shown to enhance the power conversion

efficiency (PCE) and stability of perovskite solar cells. For instance, studies have reported an

increase in PCE from a baseline of 17.14% to 20.19% with the use of a liquid crystal additive.

This improvement is attributed to better charge transport and reduced non-radiative

recombination resulting from the improved film quality and reduced defect density.

Q4: Are there any alternatives to 7CB for reducing ion migration?

A4: Yes, various other additives and strategies are being explored to reduce ion migration in

perovskite solar cells. These include other liquid crystals with functional groups, polymers,

alkali metal salts, and other small molecules with Lewis base properties that can passivate

defects. The choice of additive often depends on the specific perovskite composition and

desired device architecture.
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Issue Possible Cause(s) Suggested Solution(s)

Poor solubility of 7CB in the

perovskite precursor solution.

- The solvent system (e.g.,

DMF, DMSO) may not be

optimal for dissolving both the

perovskite precursors and

7CB.- The concentration of

7CB is too high.

- Try using a co-solvent system

or a different solvent with

better solubility for both

components.- Gently warm the

solution while stirring to aid

dissolution.- Reduce the

concentration of 7CB in the

precursor solution.

Formation of pinholes or non-

uniform perovskite films.

- The addition of 7CB may alter

the viscosity and surface

tension of the precursor

solution, affecting the film

formation during spin-coating

or blade-coating.- Incomplete

removal of solvents during

annealing.

- Optimize the spin-coating

parameters (speed, duration,

and ramp) or blade-coating

speed and temperature.-

Adjust the annealing

temperature and time to

ensure complete solvent

evaporation and proper

crystallization.- Consider using

an anti-solvent dripping step to

promote more uniform

nucleation.

No significant improvement in

device performance or stability.

- The concentration of 7CB

may be too low to have a

significant effect.- The

interaction between 7CB and

the specific perovskite

composition (e.g., mixed-halide

perovskites) may not be

optimal.- Degradation of the

7CB additive.

- Systematically vary the

concentration of 7CB in the

precursor solution to find the

optimal loading.- Characterize

the interaction between 7CB

and the perovskite film using

techniques like FTIR or XPS to

confirm its presence and

bonding.- Ensure the purity

and proper storage of the 7CB

material.

Increased hysteresis in the J-V

curve.

- While 7CB aims to reduce ion

migration, suboptimal

incorporation might introduce

- Re-optimize the device

fabrication process, particularly

the annealing conditions, after
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new defects or interfaces that

trap charges.

adding 7CB.- Perform

characterization techniques

like impedance spectroscopy

to understand the charge

trapping and ion movement

dynamics in the modified

device.

Quantitative Data
Parameter

Control Device

(without 7CB)

Device with 7CB

Additive
Reference

Power Conversion

Efficiency (PCE)
17.14% 20.19%

Generic data for liquid

crystal additives

Fill Factor (FF) ~75% >80%
Generic data for liquid

crystal additives

Open-circuit Voltage

(Voc)
~1.10 V ~1.16 V

Data for cyano-

containing additives

Short-circuit Current

(Jsc)
Varies Varies -

Note: The data presented is based on reports for liquid crystal and cyano-containing additives

in general, as specific quantitative data for 7CB's direct impact on ion migration is limited in

publicly available literature. Researchers should perform their own experiments to determine

the precise impact of 7CB on their specific perovskite system.

Experimental Protocols
Protocol for Incorporating 7CB into a Perovskite Precursor Solution

This protocol provides a general guideline for incorporating 7CB into a standard

methylammonium lead iodide (MAPbI₃) perovskite precursor solution. Researchers should

optimize the concentrations and parameters for their specific experimental setup and

perovskite composition.
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1. Materials and Reagents:

Lead iodide (PbI₂)
Methylammonium iodide (MAI)
4-cyano-4'-heptylbiphenyl (7CB)
N,N-Dimethylformamide (DMF)
Dimethyl sulfoxide (DMSO)
Substrates (e.g., FTO-coated glass)
Standard materials for electron and hole transport layers and electrodes.

2. Precursor Solution Preparation:

Prepare the stock perovskite precursor solution. For a typical 1 M MAPbI₃ solution, dissolve
461 mg of PbI₂ and 159 mg of MAI in a co-solvent of DMF and DMSO (e.g., 4:1 v/v) to a final
volume of 1 mL.
Prepare a stock solution of 7CB in a suitable solvent (e.g., DMF or chlorobenzene). A typical
concentration might be 1-10 mg/mL.
Add a specific volume of the 7CB stock solution to the perovskite precursor solution to
achieve the desired final concentration of 7CB (e.g., 0.1 - 1.0 mol% with respect to PbI₂).
Stir the final solution at room temperature or with gentle heating (e.g., 40-60 °C) for at least 1
hour to ensure complete dissolution and homogeneity.

3. Perovskite Film Deposition and Device Fabrication:

Clean the substrates thoroughly.
Deposit the electron transport layer (e.g., TiO₂, SnO₂) onto the substrate according to your
standard procedure.
Deposit the perovskite precursor solution containing 7CB onto the substrate using spin-
coating or blade-coating. Optimize the deposition parameters to achieve a uniform film.
(Optional) Employ an anti-solvent dripping step (e.g., with chlorobenzene or toluene) during
the spin-coating process to promote rapid and uniform crystallization.
Anneal the perovskite film on a hotplate. The annealing temperature and time will need to be
optimized (e.g., 100-150 °C for 10-30 minutes).
Deposit the hole transport layer and the top electrode according to your standard device
fabrication protocol.
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Caption: Experimental workflow for fabricating perovskite solar cells with a 7CB additive.
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Problem: Ion Migration

Solution: 7CB Additive
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Caption: Proposed mechanism of how 7CB additive reduces ion migration in perovskite layers.

To cite this document: BenchChem. [Technical Support Center: Reducing Ion Migration in
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[https://www.benchchem.com/product/b1195896#reducing-ion-migration-in-perovskite-
layers-with-7cb-additives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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